7-Methoxy-2,1,3-benzoxadiazol-4-amine
Overview
Description
7-Methoxy-2,1,3-benzoxadiazol-4-amine is a chemical compound with the CAS Number: 21036-51-1. Its molecular weight is 165.15 and its linear formula is C7 H7 N3 O2 .
Molecular Structure Analysis
The InChI code for 7-Methoxy-2,1,3-benzoxadiazol-4-amine is 1S/C7H7N3O2/c1-11-5-3-2-4 (8)6-7 (5)10-12-9-6/h2-3H,8H2,1H3 . This code provides a specific identifier for the molecular structure of this compound.Scientific Research Applications
Analytical Methods and Instrumental Developments
- 7-Methoxy-2,1,3-benzoxadiazol-4-amine is used in analytical methods and instrumental developments, particularly for the derivatization of amines and amino acids with similar compounds like 7-Chloro-4-nitrobenzoxadiazole (NBD-Cl) and 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) in high-performance liquid chromatography (HPLC) (Aboul-Enein, Elbashir, & Suliman, 2011).
Fluorogenic Tagging Reagents for Carboxylic Acids
- Derivatives of 2,1,3-benzoxadiazole amine, similar to 7-Methoxy-2,1,3-benzoxadiazol-4-amine, have been synthesized and used as fluorogenic reagents for carboxylic acids, demonstrating utility in the determination of various acids and demonstrating their fluorescent properties (Toyo’oka et al., 1991).
Synthesis and Properties of Amines
- The compound has been involved in studies exploring the Semmler-Wolff aromatization, leading to the synthesis of related compounds like 4-amino[2,1,3]benzoxadiazole and 4-acetamido[2,1,3]benzoxadiazole 1-oxide, indicating its potential in synthetic chemistry and the exploration of amine properties (Samsonov, Salʼnikov, & Volodarskii, 2010).
Fluorescent Probes for Hydrogen Sulfide Detection
- Derivatives of 7-nitro-1,2,3-benzoxadiazole, closely related to 7-Methoxy-2,1,3-benzoxadiazol-4-amine, have been designed and synthesized as fluorescent probes for hydrogen sulfide, demonstrating their potential in biochemical and environmental applications (Wang, Lv, & Guo, 2017).
Chemilumigenic Reagent in Liquid Chromatography
- 4-(N,N-Dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole, a derivative of the compound , is used as a chemilumigenic reagent for peroxyoxalate chemiluminescence detection in high-performance liquid chromatography, highlighting its use in sensitive analytical techniques (Uzu et al., 1991).
Safety and Hazards
properties
IUPAC Name |
4-methoxy-2,1,3-benzoxadiazol-7-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2/c1-11-5-3-2-4(8)6-7(5)10-12-9-6/h2-3H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REQQPMBEQINDBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=NON=C12)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-2,1,3-benzoxadiazol-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.